Cas no 1073355-13-1 (2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester)

• Product Name: 2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester
• CAS No: 1073355-13-1
• MF: C₂₁H₃₄BN₃O₄
• MW: 403.32336
• MDL: MFCD09271789
• CID: 839988
• PubChem ID: 46739051
• Update Time: 2024-11-03

2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, 1,1-dimethylethyl est
• 2-(4-BOC-PIPERAZIN-1-YL)-4-METHYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
• tert-butyl 4-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine-1-carboxylate
• DTXSID80674687
• AKOS015949778
• MFCD09271789
• CQYHKQXSKLVNHE-UHFFFAOYSA-N
• SCHEMBL1561442
• 76447-19-3
• tert-Butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-c
• 2-[4-(N-Boc)piperazin-1-yl]-4-methylpyridine-5-boronic acid pinacol ester
• 2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronicacidpinacolester
• 6-(4-Boc-piperazin-1-yl)-4-methylpyridine-3-boronic acid pinacol ester
• FD10454
• tert-butyl 4-[4-methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)pyrid-2-yl]piperazine-1-carboxylate
• tert-Butyl4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
• DB-059627
• YSB35513
• 1073355-13-1
• AS-48856
• J-507660
• CS-0173910
• 2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester

• MDL： MFCD09271789
• Inchi： InChI=1S/C21H34BN3O4/c1-15-13-17(23-14-16(15)22-28-20(5,6)21(7,8)29-22)24-9-11-25(12-10-24)18(26)27-19(2,3)4/h13-14H,9-12H2,1-8H3
• InChI Key： CQYHKQXSKLVNHE-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC=C1B2OC(C)(C)C(C)(C)O2)N3CCN(CC3)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 403.26400
• Monoisotopic Mass: 403.2642367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.13000
• LogP: 2.74920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines